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Compound of Interest

Compound Name: Aluminium chloridephosphate

Cat. No.: B15174974 Get Quote

An In-depth Technical Guide to the Synthesis of Aluminum Phosphate from Aluminum Chloride

and Sodium Phosphate

Introduction
Aluminum phosphate (AlPO₄) is an inorganic compound with significant applications across

various scientific and industrial fields. In the pharmaceutical sector, it is widely recognized for

its use as an antacid, where it neutralizes stomach acid, and more critically, as a potent

adjuvant in vaccines to enhance the immune response.[1][2][3] Its utility also extends to drug

delivery systems and as a catalyst in organic synthesis.[1][4]

This technical guide provides a comprehensive overview of the synthesis of aluminum

phosphate via a common precipitation reaction involving aluminum chloride (AlCl₃) and a

sodium phosphate source. The focus is on providing detailed experimental protocols,

quantitative data, and a clear understanding of the reaction parameters for researchers,

scientists, and professionals in drug development.

The synthesis is primarily a precipitation reaction, where aqueous solutions of an aluminum salt

(aluminum chloride) and a phosphate salt are mixed under controlled conditions to form

insoluble aluminum phosphate.

Balanced Chemical Equation: AlCl₃ + Na₃PO₄ → AlPO₄(s) + 3NaCl
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This is a double displacement reaction where the aluminum and sodium cations exchange their

anionic partners, leading to the formation of the solid precipitate, aluminum phosphate.[5][6]

Experimental Protocols
The properties of the final aluminum phosphate product, such as particle size, surface area,

and purity, are highly dependent on the synthesis conditions. Two common methodologies are

detailed below.

General Co-Precipitation Method
This method involves the direct mixing of reactant solutions at room temperature. It is a

straightforward approach for producing aluminum phosphate nanoparticles.

Experimental Workflow for Co-Precipitation
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Prepare 0.164M AlCl₃ Solution

Add AlCl₃ solution to Na₂HPO₄ solution
 under slow stirring (40-60 rpm)

 at room temperature.

Prepare 0.144M Na₂HPO₄ Solution
(or other phosphate source)

Continue stirring for a defined period
 to allow for precipitate formation.

Precipitate Washing:
 Centrifuge and wash the AlPO₄

 precipitate with distilled water to
 remove soluble impurities (e.g., NaCl).

Drying:
 Dry the purified precipitate

 (e.g., in an oven at a controlled temperature).

Characterize the final
 AlPO₄ product (PSA, TEM, etc.).
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Synthesis Parameters

Product Properties

Precipitation pH

Surface Charge / PZC Composition (OH/PO₄ ratio)

major influence

Temperature

Particle Size

Stirring RateReactant Ratio (P/Al)

Adsorption Capacity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15174974#synthesis-of-aluminum-phosphate-from-
aluminum-chloride-and-sodium-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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